![molecular formula C27H22N4O6S B4064504 benzyl 5-cyano-4-(2-furyl)-2-methyl-6-({2-[(4-nitrophenyl)amino]-2-oxoethyl}thio)-1,4-dihydro-3-pyridinecarboxylate](/img/structure/B4064504.png)
benzyl 5-cyano-4-(2-furyl)-2-methyl-6-({2-[(4-nitrophenyl)amino]-2-oxoethyl}thio)-1,4-dihydro-3-pyridinecarboxylate
Overview
Description
Benzyl 5-cyano-4-(2-furyl)-2-methyl-6-({2-[(4-nitrophenyl)amino]-2-oxoethyl}thio)-1,4-dihydro-3-pyridinecarboxylate is a useful research compound. Its molecular formula is C27H22N4O6S and its molecular weight is 530.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 530.12600561 g/mol and the complexity rating of the compound is 1010. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Liquid Crystalline Properties
One study details the synthesis of mesomorphic derivatives related to the structure of interest, focusing on their liquid crystal properties. The research explores 2-substituted 5-p-alkyl(alkoxy or cyano)phenylpyridines, 1,4-disubstituted piperidines, and ethyl 5-p-alkylphenylthiophene-2-carboxylates, revealing their potential in creating materials with unique optical and electronic properties. These findings highlight the compound's relevance in materials science, particularly in developing new types of liquid crystals with applications in displays and optical devices (Karamysheva et al., 1981).
Anti-malarial Activity
Another segment of research delves into the compound's potential in medicinal chemistry, particularly in developing novel anti-malarial agents. A study demonstrates the synthesis of benzophenone derivatives containing the [5-(4-nitrophenyl)-2-furyl]acrylic acid motif, showing significant inhibitory activity against the multi-drug resistant Plasmodium falciparum strain. This research underscores the therapeutic potential of these compounds in combating malaria, a major global health challenge (Wiesner et al., 2003).
Electrochemical Behaviour
Investigations into the electrochemical behaviour of similar unsymmetrical 1,4-dihydropyridines in protic mediums offer insights into their potential applications in electrochemical sensors and devices. A study focusing on the reduction and oxidation processes of these compounds reveals their ability to form cyclic hydroxamic acids and amino-benzonaphtyridine N-oxides, indicating their utility in developing new electrochemical sensing mechanisms (David et al., 1995).
Heteroaryl Pyridone Dyes
Further research has been conducted on the synthesis of heteroaryl pyridone methine dyes derived from similar N-substituted-3-cyano-4-methyl-6-hydroxyl-2-pyridones, achieved by condensation with heteroaryl aldehydes. These studies highlight the potential of these compounds in the development of new dyes with applications in textiles and as biological stains, demonstrating their versatility and utility across different industries (Ni et al., 2001).
Properties
IUPAC Name |
benzyl 5-cyano-4-(furan-2-yl)-2-methyl-6-[2-(4-nitroanilino)-2-oxoethyl]sulfanyl-1,4-dihydropyridine-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H22N4O6S/c1-17-24(27(33)37-15-18-6-3-2-4-7-18)25(22-8-5-13-36-22)21(14-28)26(29-17)38-16-23(32)30-19-9-11-20(12-10-19)31(34)35/h2-13,25,29H,15-16H2,1H3,(H,30,32) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJDFIVWFPWOFAV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(C(=C(N1)SCC(=O)NC2=CC=C(C=C2)[N+](=O)[O-])C#N)C3=CC=CO3)C(=O)OCC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H22N4O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
530.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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